Cas no 2172061-12-8 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172061-12-8
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 5829380
• PubChem ID: 165818570
• Update Time: 2025-06-08

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid
• 2172061-12-8
• EN300-1542602
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbenzoyl]-3-hydroxyazetidine-3-carboxylic acid

• Inchi： 1S/C27H24N2O6/c1-16-12-17(24(30)29-14-27(34,15-29)25(31)32)10-11-23(16)28-26(33)35-13-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22,34H,13-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： BUYCLPPDZZGSAC-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C2C=CC(=C(C)C=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 805
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic Acid (CAS No. 2172061-12-8)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2172061-12-8, represents a unique structural motif that combines several functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of a fluoren-9-ylmethoxycarbonyl moiety and a hydroxyazetidine core suggests potential applications in drug design, particularly in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases.

The compound's structure is characterized by a benzoyl group attached to an azetidine ring, which is further substituted with an amino group that is protected as an acetate derivative. This protection strategy is commonly employed in medicinal chemistry to prevent unwanted side reactions during synthetic transformations. The methylbenzoyl substituent on the azetidine ring introduces additional electronic and steric effects, which can influence the compound's binding affinity and metabolic stability. Such structural features are critical in the design of molecules that require precise interactions with biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in disease pathways. The hydroxyazetidine scaffold has been explored for its potential to interact with various protein targets, including kinases and proteases. For instance, derivatives of azetidine have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The incorporation of a fluoren-9-ylmethoxycarbonyl group into such scaffolds can enhance the solubility and bioavailability of the compounds, making them more suitable for in vivo applications.

The benzoyl moiety in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid also plays a crucial role in determining the compound's pharmacokinetic properties. Benzoyl groups are frequently used in drug design due to their ability to stabilize charged intermediates and improve oral bioavailability. Moreover, the presence of both hydroxyl and amino groups provides multiple sites for hydrogen bonding interactions, which can be exploited to enhance binding affinity to biological targets. These features make the compound a valuable building block for the synthesis of more complex molecules with tailored pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. By leveraging molecular docking studies, it has been possible to identify key residues on target proteins that interact with specific functional groups within the molecule. In the case of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid, computational studies have suggested that the fluoren-9-ylmethoxycarbonyl group may engage in hydrophobic interactions with aromatic pockets on target proteins, while the amino group could form salt bridges or hydrogen bonds with negatively charged residues.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the protection of the amino group as an acetate derivative to prevent unwanted reactions during subsequent synthetic steps. The introduction of the benzoyl group onto the azetidine ring typically involves acylation reactions using appropriate benzoyl chlorides or anhydrides in the presence of a base catalyst. The final step involves deprotection of the amino group under acidic or basic conditions, yielding the free amine that can be further functionalized as needed.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbenzoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172061-12-8) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As computational methods continue to advance, researchers will be able to more effectively design and optimize molecules like this one for clinical applications.